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Compound of Interest

Compound Name: MU1787

Cat. No.: B13845929

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of MU1787, a potent and highly selective Homeodomain-interacting protein kinases (HIPKs)

inhibitor. Given that a specific Safety Data Sheet (SDS) for MU1787 is not readily available, this

guide is based on best practices for handling potent, novel research compounds and similar

kinase inhibitors. Adherence to these protocols is paramount for ensuring personnel safety,

experimental integrity, and environmental protection.

Substance Identification and Properties
MU1787 is a chemical compound used in laboratory research, identified as a potent and

selective inhibitor of Homeodomain-interacting protein kinases (HIPKs). As with many novel

research chemicals, comprehensive toxicological data may not be fully available. Therefore, it

is imperative to treat MU1787 as a potentially hazardous substance.
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Identifier Value

Chemical Name
3-[4-(1,1-Dimethylethyl)phenyl]-5-(1H-1,2,3-

triazol-5-yl)furo[3,2-b]pyridine

CAS Number 2624098-97-9

Molecular Formula C19H18N4O

Molecular Weight 318.38 g/mol

Appearance Solid

Solubility 10 mM in DMSO

Storage

Solid Powder: -20°C for 12 months, 4°C for 6

months. In Solvent: -80°C for 6 months, -20°C

for 6 months.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the recommended PPE for handling MU1787.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Goggles with Side

Shields

Must be worn at all times when

handling the solid compound

or solutions to protect against

splashes.

Face Shield

Recommended when there is

a significant risk of splashing,

such as during the preparation

of bulk solutions or sonication.

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advisable, especially when

handling the pure compound

or concentrated solutions.

Gloves must be changed

immediately if contaminated.

Laboratory Coat

A fully buttoned, long-sleeved

lab coat should be worn to

protect skin and personal

clothing.

Closed-Toe Shoes
Required to protect feet from

potential spills.

Respiratory Protection Certified Chemical Fume Hood

All handling of the solid form of

MU1787 and preparation of

stock solutions must be

performed in a certified

chemical fume hood to prevent

inhalation of airborne particles.

Safe Handling and Operational Workflow
A systematic approach to handling MU1787 is crucial to minimize exposure risk. The following

workflow outlines the key steps for safely working with this compound.
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Operational Workflow for Safe Handling of MU1787

Preparation
- Don all required PPE.

- Work in a certified chemical fume hood.

Weighing and Aliquoting
- Use dedicated, clean equipment.

- Handle gently to avoid dust generation.
- Tightly seal primary container after use.

Solution Preparation
- Add solvent in the fume hood.

- Cap and mix until fully dissolved.
- Clearly label the solution container.

Experimental Use
- Follow specific experimental protocols.

- Maintain containment within the designated area.

Decontamination
- Wipe surfaces with an appropriate solvent (e.g., DMSO, ethanol).

- Follow with a soap and water wash.
- Collect all cleaning materials as hazardous waste.

Waste Disposal
- Segregate all MU1787 waste.

- Follow institutional hazardous waste procedures.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of MU1787 in a laboratory setting.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spill (Solution)

Absorb the spill with an inert material (e.g.,

vermiculite, sand). Wearing appropriate PPE,

decontaminate the area with a suitable cleaning

agent. Collect all materials in a sealed container

for hazardous waste disposal.

Large Spill

Evacuate the immediate area and follow your

institution's emergency spill response

procedures.

Disposal Plan
All waste containing MU1787 must be treated as hazardous chemical waste.[1][2] Improper

disposal can lead to environmental contamination and pose a risk to public health.
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Waste Stream Disposal Method

Unused/Expired Solid MU1787

Collect in a clearly labeled, sealed container

designated for "Potent Compound Waste."

Dispose of through your institution's hazardous

waste program. Do not discard in regular trash

or down the drain.[2][3]

Contaminated Labware (e.g., pipette tips, vials,

gloves)

Place in a dedicated, lined hazardous waste

container within the fume hood.[2][3] Seal the

container when full and dispose of as hazardous

waste.[2][3]

Liquid Waste (solutions, rinsates)

Collect in a sealed, properly labeled, and leak-

proof hazardous waste container.[2][3] Do not

pour down the drain.[2][3]

Logical Relationship for Safe Disposal
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with MU1787.
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Disposal Decision Tree for MU1787

Material potentially
contaminated with MU1787

Is the waste solid?

Is the waste liquid?

No

Solid Hazardous Waste
- Seal in a labeled container.

Yes

Is the waste a sharp?

No

Liquid Hazardous Waste
- Collect in a sealed, leak-proof container.

Yes

Sharps Hazardous Waste
- Place in a designated sharps container.

Yes

Dispose through Institutional
Hazardous Waste Program

No

Click to download full resolution via product page

Caption: A decision tree outlining the proper segregation and disposal of MU1787 waste.

By adhering to these guidelines, researchers can create a safer laboratory environment and

ensure the responsible handling and disposal of the potent kinase inhibitor MU1787. Always

consult your institution's specific safety protocols and Environmental Health and Safety (EHS)

department for additional guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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